2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)benzotriazol-5-yl]acetamide
• InChI: InChI=1S/C22H20N4O2/c1-15-6-9-18(10-7-15)26-24-20-11-8-17(13-21(20)25-26)23-22(27)14-28-19-5-3-4-16(2)12-19/h3-13H,14H2,1-2H3,(H,23,27)
• InChI Key: CTBMZSAGHYUEKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)COC4=CC=CC(=C4)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide, also known as MMBTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MMBTA is a benzotriazole derivative that exhibits unique properties, making it a promising candidate for use in various applications.

Mechanism of Action

The mechanism of action of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide is not well understood, but it is believed to function by forming a protective layer on the surface of the material it is applied to. This layer prevents the material from reacting with other substances, such as oxygen, water, or acids, which can cause degradation or corrosion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide have not been extensively studied, but it is believed to be relatively non-toxic and non-hazardous. However, further studies are needed to fully understand the potential effects of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide is its high stability, which makes it suitable for use in various applications where stability is important. However, the main limitation of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide is its relatively high cost, which may limit its use in some applications.

Future Directions

There are several future directions for the study of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide. One potential direction is to investigate its potential use as a drug delivery agent, where it could be used to target specific cells or tissues in the body. Another potential direction is to study its potential use in the field of catalysis, where it could be used to enhance the efficiency of various chemical reactions. Additionally, further studies are needed to fully understand the mechanism of action of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide and its potential effects on living organisms.

Scientific Research Applications

2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide has been extensively studied for its potential applications in various fields. One of the most promising applications of 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide is in the field of photovoltaics, where it has been shown to enhance the efficiency of solar cells. 2-(3-methylphenoxy)-N-[2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide has also been investigated for its potential use as a corrosion inhibitor, where it has shown promising results in protecting metals from corrosion.